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An In-depth Technical Guide on the Solubility of Bromochlorodifluoromethane in Polar and

Non-polar Solvents

Introduction
Bromochlorodifluoromethane, commonly known as Halon 1211 or BCF, is a synthetic

haloalkane with the chemical formula CBrClF₂. Historically, it has been widely utilized as a

highly effective fire suppression agent, particularly in aviation and for protecting sensitive

electronic equipment, due to its low toxicity and non-conductive nature.[1] Despite its

production being largely phased out under the Montreal Protocol due to its ozone-depleting

potential, understanding its physicochemical properties, such as solubility, remains crucial for

environmental fate modeling, legacy system management, and research into alternative

compounds.

This technical guide provides a comprehensive overview of the solubility of

bromochlorodifluoromethane in a diverse range of polar and non-polar solvents. It is

intended for researchers, scientists, and professionals in drug development and environmental

science who require detailed data and methodologies for their work.
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The solubility of a substance is governed by the principle of "like dissolves like," which implies

that substances with similar intermolecular forces and polarity tend to be miscible.

Bromochlorodifluoromethane is a polar molecule due to the electronegativity differences

between the halogen atoms (F, Cl, Br) and the central carbon atom. However, the molecule

also exhibits non-polar characteristics. This dual nature results in a moderate and varied

solubility profile across different types of solvents.[2] Its solubility is primarily influenced by

solute-solvent interactions, temperature, and pressure.
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Caption: Factors influencing the solubility of Bromochlorodifluoromethane.

Quantitative Solubility Data
The solubility of bromochlorodifluoromethane has been determined in various solvents. The

following tables summarize the available quantitative data, providing a clear comparison

between polar and non-polar solvent systems.

Solubility in Polar Solvents
The table below presents the solubility of bromochlorodifluoromethane in several polar

solvents. It is important to note the conflicting data available for water. While several sources

report its solubility as "none" or "negligible,"[3][4][5] two quantitative values have been reported.

The value of 143.7 g/L at 25°C appears anomalously high for a halogenated alkane and should
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be treated with caution, whereas the value of 15.8 mg/L at 0°C is more consistent with

expectations for such a compound.[6][7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.guidechem.com/encyclopedia/bromochlorodifluoromethane-dic3682.html
https://www.chembk.com/en/chem/bromochlorodifluoro-methan
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Chemical
Formula

Type
Temperatur
e (°C)

Solubility
(g/L)

Citation

Water H₂O Protic 0
15.8 (as

mg/L)
[6][7][8]

Water H₂O Protic 25 143.7 [9]

Methanol CH₃OH Protic 25 487.03 [9]

Ethanol C₂H₅OH Protic 25 324.27 [9]

Isopropanol C₃H₈O Protic 25 279.09 [9]

n-Propanol C₃H₈O Protic 25 234.06 [9]

n-Butanol C₄H₁₀O Protic 25 196.52 [9]

Isobutanol C₄H₁₀O Protic 25 178.85 [9]

sec-Butanol C₄H₁₀O Protic 25 213.63 [9]

n-Pentanol C₅H₁₂O Protic 25 173.46 [9]

Ethylene

Glycol
C₂H₆O₂ Protic 25 246.48 [9]

Formamide CH₃NO Aprotic 25 442.94 [9]

Acetone C₃H₆O Aprotic 25 481.8 [9]

Acetonitrile C₂H₃N Aprotic 25 244.1 [9]

N,N-

Dimethylform

amide (DMF)

C₃H₇NO Aprotic 25 1023.95 [9]

N-Methyl-2-

pyrrolidone

(NMP)

C₅H₉NO Aprotic 25 713.58 [9]

Tetrahydrofur

an (THF)
C₄H₈O Aprotic 25 504.19 [9]

1,4-Dioxane C₄H₈O₂ Aprotic 25 322.57 [9]
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Pyridine C₅H₅N Aprotic 25 215.63 [9]

Solubility in Non-Polar and Weakly Polar Solvents
Bromochlorodifluoromethane generally shows good solubility in non-polar and weakly polar

organic solvents, consistent with its partial non-polar character.

Solvent
Chemical
Formula

Type
Temperatur
e (°C)

Solubility
(g/L)

Citation

n-Hexane C₆H₁₄ Non-Polar 25 50.3 [9]

n-Octane C₈H₁₈ Non-Polar 25 32.53 [9]

Cyclohexane C₆H₁₂ Non-Polar 25 60.18 [9]

Toluene C₇H₈ Non-Polar 25 84.85 [9]

m-Xylene C₈H₁₀ Non-Polar 25 85.41 [9]

p-Xylene C₈H₁₀ Non-Polar 25 66.93 [9]

Diethyl Ether C₄H₁₀O Weakly Polar 25 263.37 [9]

Ethyl Acetate C₄H₈O₂ Weakly Polar 25 151.92 [9]

Chlorobenze

ne
C₆H₅Cl Weakly Polar 25 58.14 [9]

Experimental Protocol for Solubility Determination
The solubility of a gas like bromochlorodifluoromethane in a liquid is commonly determined

using a static equilibrium or volumetric method. This protocol describes a standard laboratory

procedure for such a measurement.[10]

Principle
A known volume of a degassed solvent is brought into contact with a known volume of the gas

at a constant temperature and pressure within a sealed equilibrium cell. The mixture is agitated

until equilibrium is reached, meaning the gas has fully dissolved into the liquid to the point of
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saturation. The amount of gas that has dissolved is determined by measuring the change in the

gas volume.

Apparatus
Equilibrium Cell: A high-pressure vessel of known volume, equipped with inlet/outlet valves,

a pressure transducer, and a temperature sensor. It should be housed in a thermostat bath

for precise temperature control.

Gas Burette: A calibrated piston-cylinder arrangement to accurately measure and dispense

the gas.

Pressure Transducer: For precise measurement of the system pressure.

Thermostat Bath: To maintain a constant and uniform temperature for the equilibrium cell.

Magnetic Stirrer: To ensure thorough mixing of the gas and liquid phases to reach

equilibrium.

Vacuum Pump: For evacuating the apparatus and degassing the solvent.

Analytical Balance: For accurate weighing of the solvent.

Experimental Workflow Diagram
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Experimental Workflow for Gas Solubility Measurement
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Caption: Workflow for the volumetric determination of gas solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1201744?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Procedure
Apparatus Preparation:

Thoroughly clean and dry the equilibrium cell and all connecting lines.

Assemble the apparatus as per the schematic, ensuring all connections are gas-tight.

Perform a leak test by evacuating the system and monitoring the pressure for an extended

period.

Solvent Degassing:

Accurately weigh a specific amount of the chosen solvent.

Place the solvent in a separate flask and perform several freeze-pump-thaw cycles to

remove any dissolved air. This is critical for accurate measurements.

System Preparation and Loading:

Evacuate the entire apparatus, including the equilibrium cell and gas burette, using the

vacuum pump.[10]

Introduce the degassed solvent into the equilibrium cell. The exact amount can be

confirmed by weighing the cell before and after loading.

Allow the solvent to reach thermal equilibrium with the thermostat bath at the desired

temperature.

Gas Introduction and Equilibration:

Fill the gas burette with bromochlorodifluoromethane to a known initial volume at a

known pressure.

Slowly introduce the gas from the burette into the equilibrium cell containing the solvent.

Turn on the magnetic stirrer to begin agitation. Vigorous stirring is essential to maximize

the gas-liquid contact area and shorten the time to reach equilibrium.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.eq.uc.pt/~fonseca/artigos/Lab_experiment_to_introduce_gas_liquid_solubility.pdf
https://www.benchchem.com/product/b1201744?utm_src=pdf-body
https://www.eq.uc.pt/~fonseca/artigos/Lab_experiment_to_introduce_gas_liquid_solubility.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maintain a constant temperature and monitor the pressure inside the cell. Equilibrium is

reached when the pressure remains stable over a significant period.

Measurement and Calculation:

Once equilibrium is established, record the final pressure and temperature in the

equilibrium cell.

Record the final volume of gas remaining in the gas burette.

The volume of gas dissolved is the difference between the initial and final volumes in the

gas burette, corrected for the gas in the headspace of the equilibrium cell.

The amount of dissolved gas (in moles) can be calculated using the ideal gas law or a

more appropriate equation of state (e.g., Van der Waals) and the measured volume

change.

Solubility is then expressed in the desired units, such as grams of solute per liter of

solvent (g/L) or mole fraction.

Conclusion
Bromochlorodifluoromethane exhibits a varied solubility profile, demonstrating high solubility

in many polar aprotic and protic organic solvents and moderate to low solubility in non-polar

solvents. Its solubility in water is generally considered to be very low. The quantitative data

presented provides a valuable resource for scientific and industrial applications. The detailed

experimental protocol for the volumetric method offers a reliable framework for researchers

seeking to perform their own solubility determinations for this or similar gaseous compounds. A

thorough understanding of these solubility characteristics is essential for applications ranging

from environmental modeling to the development of new chemical technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1201744?utm_src=pdf-body
https://www.benchchem.com/product/b1201744?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Bromochlorodifluoromethane - Wikipedia [en.wikipedia.org]

2. solubilityofthings.com [solubilityofthings.com]

3. Bromochlorodifluoromethane | CBrClF2 | CID 9625 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. echemi.com [echemi.com]

5. ICSC 0635 - BROMOCHLORODIFLUOROMETHANE [inchem.org]

6. Page loading... [guidechem.com]

7. chembk.com [chembk.com]

8. lookchem.com [lookchem.com]

9. scent.vn [scent.vn]

10. eq.uc.pt [eq.uc.pt]

To cite this document: BenchChem. [Solubility of Bromochlorodifluoromethane in polar and
non-polar solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201744#solubility-of-bromochlorodifluoromethane-
in-polar-and-non-polar-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://en.wikipedia.org/wiki/Bromochlorodifluoromethane
https://www.solubilityofthings.com/bromo-chloro-difluoro-methane
https://pubchem.ncbi.nlm.nih.gov/compound/Bromochlorodifluoromethane
https://pubchem.ncbi.nlm.nih.gov/compound/Bromochlorodifluoromethane
https://www.echemi.com/products/pid_Seven23048-bromochlorodifluoromethane.html
https://www.inchem.org/documents/icsc/icsc/eics0635.htm
https://www.guidechem.com/encyclopedia/bromochlorodifluoromethane-dic3682.html
https://www.chembk.com/en/chem/bromochlorodifluoro-methan
https://www.lookchem.com/404.htm
https://scent.vn/en/pages/compound/bromochlorodifluoromethane-9625
https://www.eq.uc.pt/~fonseca/artigos/Lab_experiment_to_introduce_gas_liquid_solubility.pdf
https://www.benchchem.com/product/b1201744#solubility-of-bromochlorodifluoromethane-in-polar-and-non-polar-solvents
https://www.benchchem.com/product/b1201744#solubility-of-bromochlorodifluoromethane-in-polar-and-non-polar-solvents
https://www.benchchem.com/product/b1201744#solubility-of-bromochlorodifluoromethane-in-polar-and-non-polar-solvents
https://www.benchchem.com/product/b1201744#solubility-of-bromochlorodifluoromethane-in-polar-and-non-polar-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201744?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

